N-{5-[(cyclohexylamino)sulfonyl]-1,3-thiazol-2-yl}acetamide

• IUPAC Name: N-[5-(cyclohexylsulfamoyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C11H17N3O3S2/c1-8(15)13-11-12-7-10(18-11)19(16,17)14-9-5-3-2-4-6-9/h7,9,14H,2-6H2,1H3,(H,12,13,15)
• InChI Key: YCZGDXSJJPKZPT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=C(S1)S(=O)(=O)NC2CCCCC2
• Molecular Formula: C11H17N3O3S2
• Molecular Weight: 303.4 g/mol

Description

N-{5-[(cyclohexylamino)sulfonyl]-1,3-thiazol-2-yl}acetamide, commonly known as CAT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and environmental science. The compound is a thiazole derivative that has a wide range of biological activities, making it a promising candidate for drug development and other applications.

Mechanism of Action

The exact mechanism of action of N-{5-[(cyclohexylamino)sulfonyl]-1,3-thiazol-2-yl}acetamide is not fully understood. However, studies have suggested that the compound may exert its biological effects by modulating various signaling pathways in the body, including the MAPK/ERK and PI3K/Akt pathways. It may also act as an inhibitor of certain enzymes and proteins, leading to its therapeutic effects.
Biochemical and Physiological Effects
N-{5-[(cyclohexylamino)sulfonyl]-1,3-thiazol-2-yl}acetamide has been shown to have a wide range of biochemical and physiological effects. Studies have suggested that the compound may have anti-inflammatory, antioxidant, and anticancer properties. It may also have neuroprotective effects and may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{5-[(cyclohexylamino)sulfonyl]-1,3-thiazol-2-yl}acetamide is its relatively simple synthesis process, making it easily accessible for laboratory experiments. However, the compound has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on N-{5-[(cyclohexylamino)sulfonyl]-1,3-thiazol-2-yl}acetamide. One area of interest is the compound's potential use in the treatment of cancer. Further studies are needed to determine the exact mechanism of action and to optimize the compound's efficacy and safety. Other potential applications of the compound include its use as an anticonvulsant, anxiolytic, and neuroprotective agent. Additionally, research on the compound's potential use in agriculture and environmental science may also be of interest.

Synthesis Methods

The synthesis of N-{5-[(cyclohexylamino)sulfonyl]-1,3-thiazol-2-yl}acetamide involves the reaction of cyclohexylamine and 2-bromoacetic acid with thiosemicarbazide in the presence of sodium hydroxide. The resulting product undergoes further reactions to yield the final compound. The synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-{5-[(cyclohexylamino)sulfonyl]-1,3-thiazol-2-yl}acetamide has been extensively studied for its potential applications in medicine. The compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and infectious diseases. It has also been studied for its potential use as an anticonvulsant and anxiolytic agent.